Cas no 61404-49-7 (6-Chloro-4-ethylpyridazin-3(2H)-one)

• Product Name: 6-Chloro-4-ethylpyridazin-3(2H)-one
• CAS No: 61404-49-7
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD28043928
• CID: 480684
• PubChem ID: 12338793
• Update Time: 2025-05-23

6-Chloro-4-ethylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-ethylpyridazin-3(2H)-one
• 3-chloro-5-ethyl-1H-pyridazin-6-one
• 6-Chloro-4-ethyl-pyridazin-3-ol
• 6-CHLORO-4-ETHYLPYRIDAZIN-3-OL
• 6-chloro-4-ethyl-2H-pyridazin-3-one
• RL04321
• AK132653
• 3(2H)-Pyridazinone, 6-chloro-4-ethyl-
• ST24045288
• J-518564
• A868713
• DTXSID00491712
• MFCD22380843
• DS-7091
• s11535
• CS-W022484
• 61404-49-7
• AKOS016845047
• SCHEMBL25651516
• DB-197138

• MDL： MFCD28043928
• Inchi： 1S/C6H7ClN2O/c1-2-4-3-5(7)8-9-6(4)10/h3H,2H2,1H3,(H,9,10)
• InChI Key： NBIASXYTWHFPCI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NN=1)=O)CC

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.1

Experimental Properties

• PSA: 41.46

6-Chloro-4-ethylpyridazin-3(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-Chloro-4-ethylpyridazin-3(2H)-one

6-Chloro-4-Ethylpyridazin-3(2H)-One: A Comprehensive Overview

The compound 6-Chloro-4-Ethylpyridazin-3(2H)-One (CAS No. 61404-49-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyridazine family, a class of heterocyclic aromatic compounds, and its unique structure endows it with intriguing chemical and biological properties. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological applications, and recent advancements associated with 6-Chloro-4-Ethylpyridazin-3(2H)-One.

Chemical Structure and Properties

The molecular structure of 6-Chloro-4-Ethylpyridazin-3(2H)-One consists of a pyridazine ring system with a ketone group at position 3 and substituents at positions 4 (ethyl group) and 6 (chlorine atom). The pyridazine ring is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2. The presence of the ketone group introduces additional functionality, making this compound a valuable substrate for further chemical modifications. The chlorine substituent at position 6 contributes to the molecule's electronic properties, while the ethyl group at position 4 enhances its lipophilicity, potentially influencing its bioavailability in pharmacological applications.

Synthesis Methods

The synthesis of 6-Chloro-4-Ethylpyridazin-3(2H)-One involves a series of well-established organic reactions. One common approach is the condensation of an appropriate diamine with a carbonyl compound in the presence of an acid catalyst. Recent studies have explored alternative routes, such as microwave-assisted synthesis, which offers advantages in terms of reaction time and yield optimization. The use of transition metal catalysts has also been reported to facilitate the formation of the pyridazine ring system, paving the way for more efficient synthetic protocols.

Pharmacological Applications

6-Chloro-4-Ethylpyridazin-3(2H)-One has shown promise in various pharmacological applications due to its unique structural features. Recent research has highlighted its potential as an anti-inflammatory agent, where it exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes. Additionally, this compound has demonstrated anti-proliferative effects against several cancer cell lines, suggesting its potential role in anticancer therapy. Its ability to modulate cellular signaling pathways makes it a valuable candidate for drug discovery efforts targeting chronic diseases such as inflammation and cancer.

Recent Research Advances

In recent years, significant progress has been made in understanding the biological mechanisms underlying the activity of 6-Chloro-4-Ethylpyridazin-3(2H)-One. For instance, studies have elucidated its ability to inhibit key enzymes involved in inflammatory processes, providing insights into its therapeutic potential for conditions like arthritis and inflammatory bowel disease. Furthermore, preclinical studies have explored its efficacy in reducing tumor growth in animal models, underscoring its potential as an anticancer agent.

Future Directions and Conclusion

The continued exploration of 6-Chloro-4-Ethylpyridazin-3(2H)-One holds great promise for advancing our understanding of its chemical and biological properties. Future research directions may include investigations into its mechanism of action at the molecular level, optimization of synthetic routes for large-scale production, and evaluation of its safety profile for clinical applications. As our knowledge of this compound grows, it is likely to play an increasingly important role in drug discovery and development.